![molecular formula C24H23NO5 B2841094 3-(9H-Fluoren-9-ylmethoxycarbonyl)-9-oxo-3-azabicyclo[3.3.1]nonane-7-carboxylic acid CAS No. 2137573-24-9](/img/structure/B2841094.png)
3-(9H-Fluoren-9-ylmethoxycarbonyl)-9-oxo-3-azabicyclo[3.3.1]nonane-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bicyclo[3.3.1]nonane derivatives are a class of organic compounds that have been studied for their interesting structural properties . They are characterized by a nine-membered ring structure with various functional groups attached .
Synthesis Analysis
The synthesis of bicyclo[3.3.1]nonane derivatives often involves complex organic reactions . For example, 9-Borabicyclo[3.3.1]nonane, a commercially available reagent, is used in organic chemistry as a hydroboration reagent .Molecular Structure Analysis
The molecular structure of bicyclo[3.3.1]nonane derivatives is influenced by the type and position of the functional groups attached to the nine-membered ring . The presence of unsaturation can significantly impact the crystal structures and intermolecular networks of the six-membered rings .Chemical Reactions Analysis
Bicyclo[3.3.1]nonane derivatives can undergo a variety of chemical reactions, depending on the functional groups present . For instance, 9-Borabicyclo[3.3.1]nonane is used as a catalyst for the monohydroboration of carbodiimides .Physical And Chemical Properties Analysis
The physical and chemical properties of bicyclo[3.3.1]nonane derivatives are influenced by the type and position of the functional groups attached to the nine-membered ring .Scientific Research Applications
Synthesis and Chemical Structure
- Efficient Synthesis for Drug Discovery : This compound is used in the efficient synthesis of rigid dipeptide mimetics, important for structure-activity studies in peptide-based drug discovery. An example includes the synthesis of three diastereomers of 9-tert-butoxycarbonyl-2-oxo-3-(N-tert-butoxycarbonylamino)-1-azabicyclo[4.3.0]nonane (Mandal et al., 2005).
- Single Diastereomers Synthesis : It's involved in the synthesis of single diastereomers of polyhydroxylated 9-oxa-1-azabicyclo[4.2.1]nonanes, using intramolecular 1,3-dipolar cycloaddition of omega-unsaturated nitrones (Pádár et al., 2006).
Conformational and Structural Studies
- Conformational Behavior : The compound is studied for its conformational behavior, providing insights into the structural characteristics of similar chemical entities. For instance, the study of ethyl 3-methyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate revealed its conformational behavior through NMR spectroscopy (Arias-Pérez et al., 1995).
Applications in Organic Synthesis
- Organocatalyst for Oxidation of Alcohols : This compound is a precursor in the synthesis of 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO), an active organocatalyst used in the oxidation of alcohols to their corresponding carbonyl compounds (Shibuya et al., 2009).
Stereochemical Analysis
- Stereocontrolled Synthesis : It is pivotal in stereocontrolled synthesis of diastereomers, aiding in the understanding of stereochemistry in organic compounds. A notable example includes the synthesis of all eight stereoisomers of 2-oxo-3-(N-Cbz-amino)-1-azabicyclo[4.3.0]nonane-9-carboxylic acid ester (Mulzer et al., 2000).
Industrial Chemistry
- Protection of Hydroxy-Groups : The fluoren-9-ylmethoxycarbonyl group, a key part of this compound, is used for the protection of hydroxy-groups in industrial chemistry, illustrating its importance in complex chemical synthesis (Gioeli & Chattopadhyaya, 1982).
Conformationally Constrained Dipeptide Isosteres
- Preparation of Constrained Dipeptide Isosteres : This compound is used in the preparation of conformationally constrained dipeptide isosteres, providing a valuable tool for the study of peptide and protein structures and functions (Guarna et al., 1999).
Mechanism of Action
properties
IUPAC Name |
3-(9H-fluoren-9-ylmethoxycarbonyl)-9-oxo-3-azabicyclo[3.3.1]nonane-7-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23NO5/c26-22-15-9-14(23(27)28)10-16(22)12-25(11-15)24(29)30-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,14-16,21H,9-13H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSNPYMSZGVMCKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2CN(CC1C2=O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.